Cas no 1563532-13-7 (4-Bromo-2-isobutylpyridine)

• Product Name: 4-Bromo-2-isobutylpyridine
• CAS No: 1563532-13-7
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 4827749
• PubChem ID: 118578627
• Update Time: 2024-03-01

4-Bromo-2-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isobutylpyridine
• CC(C)Cc1cc(Br)ccn1

• Inchi： 1S/C9H12BrN/c1-7(2)5-9-6-8(10)3-4-11-9/h3-4,6-7H,5H2,1-2H3
• InChI Key： QQAZBFHJPUPWHM-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)CC(C)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9